Cas no 2785-85-5 (Phenol,2-methoxy-3,5-dimethyl-)

• Product Name: Phenol,2-methoxy-3,5-dimethyl-
• CAS No: 2785-85-5
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 275331
• PubChem ID: 6451446
• Update Time: 2025-06-30

Phenol,2-methoxy-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methoxy-3,5-dimethyl-
• 2-methoxy-3,5-dimethylphenol
• P739F6M34M
• PHENOL, 3,5-DIMETHYL-2-METHOXY-
• UNII-P739F6M34M
• 4,6-Dimethylguajacol
• NAPGLDHBHXOYMM-UHFFFAOYSA-N
• 2-Methoxy-3,5-xylenol
• E97828
• 3,5-Xylenol, 2-methoxy-
• Q27286308
• SCHEMBL658125
• 2785-85-5
• DTXSID90182162
• Phenol, 2-methoxy-3,5-dimethyl-

• Inchi： 1S/C9H12O2/c1-6-4-7(2)9(11-3)8(10)5-6/h4-5,10H,1-3H3
• InChI Key： NAPGLDHBHXOYMM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C)=CC=1C)O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.3

Experimental Properties

• Density: 1.053
• Boiling Point: 241.7°Cat760mmHg
• Flash Point: 102.5°C
• Refractive Index: 1.527
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Phenol,2-methoxy-3,5-dimethyl-

Phenol,2-methoxy-3,5-dimethyl- (CAS No. 2785-85-5): A Comprehensive Overview

Phenol,2-methoxy-3,5-dimethyl-, with the chemical formula C₉H₁₂O and CAS number 2785-85-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, often referred to by its systematic name as 2-methoxy-3,5-dimethylphenol, has garnered attention due to its versatile applications and potential in various scientific domains.

The structural uniqueness of Phenol,2-methoxy-3,5-dimethyl- lies in its methoxy and dimethyl substituents attached to a phenolic ring. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of two methyl groups at the 3rd and 5th positions enhances its stability and reactivity, making it a preferred choice for researchers exploring new synthetic pathways.

In recent years, Phenol,2-methoxy-3,5-dimethyl- has been extensively studied for its role in pharmaceutical development. Its molecular structure allows for easy functionalization, enabling the synthesis of more complex molecules. This characteristic is particularly useful in drug discovery processes where precise molecular modifications are crucial for achieving desired pharmacological effects.

One of the most intriguing aspects of Phenol,2-methoxy-3,5-dimethyl- is its potential as a precursor in the synthesis of bioactive compounds. Researchers have identified that this compound can be transformed into various derivatives with significant biological activity. For instance, it has been explored as a precursor in the development of antimicrobial agents and anti-inflammatory drugs. The methoxy group on the phenol ring provides a site for further chemical modifications, allowing scientists to tailor the molecule for specific therapeutic applications.

The pharmaceutical industry has shown particular interest in derivatives of Phenol,2-methoxy-3,5-dimethyl- due to their potential therapeutic benefits. Studies have indicated that certain modifications of this compound can lead to the development of novel drugs with enhanced efficacy and reduced side effects. This has spurred considerable research into understanding the mechanisms by which these derivatives interact with biological targets.

Moreover, Phenol,2-methoxy-3,5-dimethyl- has found applications beyond pharmaceuticals. In materials science, it serves as a building block for polymers and specialty chemicals. Its ability to undergo various chemical reactions makes it a versatile component in the synthesis of advanced materials with tailored properties.

The environmental impact of using Phenol,2-methoxy-3,5-dimethyl- as a chemical intermediate is also a subject of interest. Researchers are investigating sustainable methods for its production and utilization to minimize environmental footprint. Efforts are being made to develop greener synthetic routes that reduce waste and energy consumption while maintaining high yields.

In conclusion, Phenol,2-methoxy-3,5-dimethyl- (CAS No. 2785-85-5) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable asset in synthetic chemistry, enabling the development of novel bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound, its significance in science and industry is likely to grow even further.